2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(pyridin-2-ylmethyl)acetamide

• IUPAC Name: 2-[(4-fluoro-1,3-benzothiazol-2-yl)-methylamino]-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C16H15FN4OS/c1-21(10-14(22)19-9-11-5-2-3-8-18-11)16-20-15-12(17)6-4-7-13(15)23-16/h2-8H,9-10H2,1H3,(H,19,22)
• InChI Key: XPVGQUZKICNSAF-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NCC1=CC=CC=N1)C2=NC3=C(C=CC=C3S2)F
• Molecular Formula: C16H15FN4OS
• Molecular Weight: 330.4 g/mol

Description

This compound is a benzo[d]thiazole derivative. Benzo[d]thiazole derivatives are known for their wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties.

Scientific Research Applications

Scientific Research Applications of Structurally Related Compounds

Pharmacokinetic Studies

Research involving compounds structurally related to "2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(pyridin-2-ylmethyl)acetamide" often focuses on pharmacokinetic properties, such as absorption, metabolism, and excretion. For instance, studies on similar aromatic amino compounds or those involving fluorine atoms and complex heterocyclic structures provide insights into their behavior within biological systems, potential for bioavailability, and routes of elimination, which are critical for therapeutic applications (Takusagawa et al., 2012).

Toxicology and Safety Assessment

The safety profile and toxicological impacts of chemically related compounds are fundamental areas of research. Investigations into the potential toxic effects, such as toxic encephalopathy, methemoglobinemia, and specific organ toxicities, underpin the safe use of these chemicals in both industrial applications and pharmacological development (Tao et al., 2022). Understanding the toxicological mechanisms and safety thresholds of structurally similar compounds aids in the risk assessment and management of new chemical entities.

Metabolite Identification and Exposure Analysis

Research on the metabolism of structurally related compounds, including the identification of metabolites in biological matrices (e.g., urine, blood) and the assessment of human exposure through dietary sources or environmental contact, reflects the importance of monitoring and understanding the fate of these compounds in humans and the environment. Studies on heterocyclic amines and their metabolites in humans highlight the methodologies and approaches for detecting and quantifying these compounds and their biological impacts (Wakabayashi et al., 1993).

Future Directions

Benzo[d]thiazole derivatives are a promising class of compounds with a wide range of biological activities. Future research could focus on exploring the potential applications of these compounds in various fields, including medicine and pharmacology.

Mechanism of Action

Mode of Action

The mode of action of this compound is related to its photophysical properties . Due to the characteristic of excited-state intramolecular proton transfer (ESIPT), the compound exhibits dual fluorescence in solution and a single emission in solid films . After coordination with difluoroboron complexes, a significant blue shift and enhanced emission are observed due to restricted conformational changes .

Biochemical Pathways

The compound’s photophysical properties suggest potential applications in optoelectronic devices .

Result of Action

The compound, when used as a luminescent material, exhibits strong emission with low turn-on voltage in organic light-emitting diodes (OLEDs) . The devices doped with difluoroboron complexes show better electroluminescence performance than those with the compound alone .

Action Environment

The compound’s action, efficacy, and stability are influenced by environmental factors such as the state of the compound (solution or solid film) and the presence of difluoroboron complexes . The compound exhibits good thermal stability and electrochemical stability .